![molecular formula C20H23N5OS B2415834 1-[4-(2-Thienylacetyl)piperazin-1-yl]-7,8,9,10-tetrahydropyrazino[1,2-b]indazole CAS No. 2034347-99-2](/img/structure/B2415834.png)
1-[4-(2-Thienylacetyl)piperazin-1-yl]-7,8,9,10-tetrahydropyrazino[1,2-b]indazole
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Description
1-[4-(2-Thienylacetyl)piperazin-1-yl]-7,8,9,10-tetrahydropyrazino[1,2-b]indazole is a useful research compound. Its molecular formula is C20H23N5OS and its molecular weight is 381.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has demonstrated the synthesis and docking studies of piperazine-1-yl-1H-indazole derivatives, which play a crucial role in medicinal chemistry. A novel compound was synthesized efficiently and characterized by spectral analysis, with docking studies providing further insights into its potential interactions and applications (V. Balaraju, S. Kalyani, E. Laxminarayana, 2019). Similarly, the synthesis of 2-substituted piperazines from orthogonally protected piperazines highlights a method for creating diverse piperazine derivatives, which could include compounds similar to the one (R. Clark, D. Elbaum, 2007).
Biological Activities
The antimicrobial and anti-inflammatory activities of novel 1,2,4-triazole thiones and bis(1,2,4-triazole thiones) containing phenylpyrazole and piperazine moieties have been evaluated, with some compounds showing significant herbicidal and fungicidal activities. This suggests that derivatives of the compound may also possess similar biological activities (Baolei Wang et al., 2016). Another study focused on the synthesis and biological screening of benzofuran and benzo[d]isothiazole derivatives for Mycobacterium tuberculosis DNA GyrB inhibition, indicating the potential of piperazine derivatives in treating bacterial infections (K. Reddy et al., 2014).
Molecular Docking and SAR Analysis
The synthesis and structure-activity relationship (SAR) studies of conazole analogues further illustrate the importance of piperazine derivatives in developing antifungal agents. Molecular docking and SAR analysis help in understanding the interaction mechanisms and enhancing the efficacy of these compounds (Arif Mermer et al., 2018).
Properties
IUPAC Name |
1-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]-2-thiophen-2-ylethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5OS/c26-18(14-15-4-3-13-27-15)23-9-11-24(12-10-23)20-19-16-5-1-2-6-17(16)22-25(19)8-7-21-20/h3-4,7-8,13H,1-2,5-6,9-12,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUQLWUVORFOKDC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN3C=CN=C(C3=C2C1)N4CCN(CC4)C(=O)CC5=CC=CS5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.